3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide

• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C21H27N3O/c1-18-7-9-20(10-8-18)22-21(25)11-12-23-13-15-24(16-14-23)17-19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,22,25)
• InChI Key: BYIXKRKSUDDJJP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3

Description

3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been used as a recreational drug due to its stimulant properties, but it has also garnered attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide exerts its effects by acting on the central nervous system. It acts as a dopamine and serotonin releaser, leading to increased levels of these neurotransmitters in the brain. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide also acts as a monoamine oxidase inhibitor, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been shown to increase locomotor activity, induce hyperthermia, and decrease food intake in animal models. It has also been shown to have anxiolytic and antidepressant effects. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been found to increase the release of dopamine and serotonin in the brain, leading to its stimulant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide in lab experiments is its ability to induce hyperthermia and increase locomotor activity in animal models. This can be useful in studying the effects of stimulants on behavior and physiology. However, 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has limitations in terms of its potential for abuse and toxicity, which may limit its use in certain studies.

Future Directions

There are several potential future directions for 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide research. One area of interest is its potential therapeutic use in treating drug addiction. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been shown to reduce the reinforcing effects of cocaine and amphetamine, which may make it a useful tool in treating addiction. Another area of interest is its potential use in treating depression and anxiety. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential for use in humans. Finally, 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide may have potential as a research tool for studying the effects of stimulants on behavior and physiology, but further research is needed to determine its safety and efficacy for this purpose.
Conclusion:
3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide is a synthetic compound with potential therapeutic applications in various fields. While it has been used as a recreational drug, its stimulant properties have also garnered attention in the scientific community. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models, and may have potential for use in treating drug addiction. Further research is needed to determine its safety and efficacy for these purposes.

Synthesis Methods

3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide can be synthesized through a multistep process involving the reaction of piperazine with benzyl chloride, followed by a reaction with 4-methylpropiophenone. The final product is purified through recrystallization.

Scientific Research Applications

3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. It has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models. 3-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)propanamide has also been studied for its potential use in treating drug addiction, as it has been shown to reduce the reinforcing effects of cocaine and amphetamine.